![molecular formula C21H20FN5O2S B2753641 2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-fluorophenyl)acetamide CAS No. 852144-67-3](/img/structure/B2753641.png)
2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-fluorophenyl)acetamide
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Overview
Description
The compound “2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-fluorophenyl)acetamide” is a chemical compound with the molecular formula C21H20FN5O2S and a molecular weight of 425.48. It contains an indole nucleus, which is found in many important synthetic drug molecules .
Molecular Structure Analysis
The molecular structure of this compound includes an indole nucleus, a 1,2,4-triazole ring, and a fluorophenyl group. The indole nucleus is aromatic in nature, containing a benzenoid nucleus and 10 π-electrons .Scientific Research Applications
Anticancer Applications
Compounds structurally related to 2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-fluorophenyl)acetamide have been evaluated for their anticancer effects. For instance, alkylurea derivatives of similar compounds have shown potent antiproliferative activities against human cancer cell lines and have been identified as effective PI3K inhibitors with reduced toxicity, suggesting potential applications in cancer therapy (Xiao-meng Wang et al., 2015).
Enzyme Inhibition for Therapeutic Applications
Derivatives of triazole compounds have been synthesized and evaluated for their inhibitory potential against enzymes such as bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE), which are critical targets in the treatment of various diseases including glaucoma, Alzheimer's disease, and other neurodegenerative conditions. Some synthesized compounds demonstrated significant inhibitory activity, highlighting their potential as therapeutic agents (N. Virk et al., 2018).
Antimicrobial and Antifungal Activities
Similarly structured compounds have been evaluated for their antimicrobial and antifungal activities, showing promising results against various pathogenic microorganisms. This suggests potential applications of this compound in the development of new antimicrobial and antifungal agents (B. Debnath & S. Ganguly, 2015).
Future Directions
Properties
IUPAC Name |
N-(4-fluorophenyl)-2-[[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FN5O2S/c1-29-11-10-27-20(17-12-23-18-5-3-2-4-16(17)18)25-26-21(27)30-13-19(28)24-15-8-6-14(22)7-9-15/h2-9,12,23H,10-11,13H2,1H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLDVIBDWQAQMTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)F)C3=CNC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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